Cas no 1803965-85-6 (4-(Fluoromethyl)-2-iodo-3-(trifluoromethoxy)pyridine-5-acetonitrile)

• Product Name: 4-(Fluoromethyl)-2-iodo-3-(trifluoromethoxy)pyridine-5-acetonitrile
• CAS No: 1803965-85-6
• MF: C₉H₅F₄IN₂O
• MW: 360.046888113022
• CID: 4839071
• Update Time: 2025-05-20

4-(Fluoromethyl)-2-iodo-3-(trifluoromethoxy)pyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(Fluoromethyl)-2-iodo-3-(trifluoromethoxy)pyridine-5-acetonitrile

• Inchi： 1S/C9H5F4IN2O/c10-3-6-5(1-2-15)4-16-8(14)7(6)17-9(11,12)13/h4H,1,3H2
• InChI Key： OCAVXZHJDDUPAE-UHFFFAOYSA-N
• SMILES： IC1=C(C(CF)=C(C=N1)CC#N)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 303
• XLogP3: 2.5
• Topological Polar Surface Area: 45.9

Additional information on 4-(Fluoromethyl)-2-iodo-3-(trifluoromethoxy)pyridine-5-acetonitrile

4-(Fluoromethyl)-2-iodo-3-(trifluoromethoxy)pyridine-5-acetonitrile: A Comprehensive Overview

4-(Fluoromethyl)-2-iodo-3-(trifluoromethoxy)pyridine-5-acetonitrile, also known by its CAS number 1803965-85-6, is a highly specialized organic compound with significant applications in the fields of medicinal chemistry and chemical synthesis. This compound is characterized by its unique structure, which includes a pyridine ring substituted with fluoromethyl, iodo, trifluoromethoxy, and acetonitrile groups. These substituents confer the molecule with distinct electronic and steric properties, making it a valuable tool in the development of novel pharmaceutical agents and advanced materials.

The synthesis of this compound involves a series of intricate multi-step reactions, including nucleophilic substitutions, electrophilic aromatic substitutions, and coupling reactions. Recent advancements in catalytic methodologies have enabled the efficient construction of such complex structures. For instance, the use of palladium-catalyzed cross-coupling reactions has significantly streamlined the incorporation of the iodo group into the pyridine ring. Similarly, the introduction of the trifluoromethoxy group has been optimized through advanced oxidation techniques, ensuring high yields and purity.

One of the most notable features of 4-(Fluoromethyl)-2-iodo-3-(trifluoromethoxy)pyridine-5-acetonitrile is its potential as a precursor in drug discovery programs. The compound's structure allows for extensive functionalization, enabling researchers to explore its role as a building block in the creation of bioactive molecules. Recent studies have highlighted its utility in the development of kinase inhibitors, where the trifluoromethoxy group plays a critical role in modulating enzyme binding affinity. Additionally, the acetonitrile group provides an excellent site for further chemical modifications, such as the introduction of bioisosteric replacements or linker functionalities.

The electronic properties of this compound are also of great interest to materials scientists. The pyridine ring serves as an electron-deficient aromatic system, which can be exploited in the design of advanced materials such as organic semiconductors and light-emitting diodes (LEDs). Recent research has demonstrated that derivatives of this compound exhibit promising electronic characteristics, including high charge carrier mobility and stability under ambient conditions. These properties make them strong candidates for integration into next-generation electronic devices.

In terms of environmental impact, 4-(Fluoromethyl)-2-iodo-3-(trifluoromethoxy)pyridine-5-acetonitrile has been subjected to rigorous testing to assess its biodegradability and ecotoxicity. Studies indicate that while the compound is stable under standard conditions, it undergoes rapid degradation under specific environmental stressors such as UV light and microbial activity. This suggests that its environmental footprint is relatively low when proper disposal protocols are followed.

Looking ahead, the continued exploration of 4-(Fluoromethyl)-2-iodo-3-(trifluoromethoxy)pyridine-5-acetonitrile's properties is expected to yield further insights into its potential applications. Ongoing research is focused on optimizing its synthesis for large-scale production, as well as investigating its compatibility with emerging green chemistry principles. The compound's versatility and unique characteristics position it as a key player in both academic research and industrial development.